2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethyl-6-oxopyridazin-1-yl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C16H19N3O2/c1-4-13-7-5-6-8-14(13)17-15(20)10-19-16(21)9-11(2)12(3)18-19/h5-9H,4,10H2,1-3H3,(H,17,20)
• InChI Key: VYIUFWQLPCTLMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C=C(C(=N2)C)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that has been found to be involved in various physiological and pathological processes, such as inflammation, apoptosis, and neurodegeneration. DPA-714 has been extensively studied for its potential applications in the diagnosis and treatment of various diseases.

Mechanism of Action

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide binds to TSPO, which is mainly located in the outer mitochondrial membrane, and modulates its activity. TSPO has been found to be involved in the regulation of mitochondrial function, including the transport of cholesterol and other molecules across the mitochondrial membrane, the regulation of mitochondrial permeability transition, and the modulation of reactive oxygen species (ROS) production. By binding to TSPO, this compound can modulate these processes and affect various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the target tissue and the pathological condition. In the brain, this compound can modulate neuroinflammatory processes by reducing the activation of microglia and astrocytes, which are the main immune cells in the brain. This can lead to a reduction in the production of proinflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and an increase in the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). In cancer cells, this compound has been found to induce apoptosis and inhibit cell proliferation by modulating mitochondrial function and ROS production.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide has several advantages for lab experiments, such as its high selectivity and affinity for TSPO, its ability to cross the blood-brain barrier, and its low toxicity. However, there are also some limitations, such as its high cost, the need for specialized equipment for PET imaging, and the potential for off-target effects.

Future Directions

There are several future directions for the research on 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide and TSPO. One direction is to investigate the role of TSPO in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia, and to develop new therapies based on TSPO modulation. Another direction is to explore the potential of this compound as a therapeutic agent for cancer, either alone or in combination with other anticancer drugs. Additionally, the development of new TSPO ligands with improved selectivity and affinity could lead to new insights into the role of TSPO in various physiological and pathological processes.

Synthesis Methods

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide can be synthesized by several methods, including the reaction of 3,4-dimethyl-6-hydroxypyridazine-1(2H)-one with 2-ethylphenylacetyl chloride in the presence of a base, such as triethylamine, or by the reaction of 3,4-dimethyl-6-chloropyridazine-1(2H)-one with 2-ethylphenylacetyl chloride in the presence of a reducing agent, such as lithium aluminum hydride. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and solvent.

Scientific Research Applications

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-ethylphenyl)acetamide has been widely used in scientific research for its potential applications in various fields. In neurology, this compound has been used as a radioligand for positron emission tomography (PET) imaging of TSPO expression in the brain, which can provide valuable information on the neuroinflammatory processes in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In oncology, this compound has been investigated for its potential as a therapeutic agent for cancer, as TSPO has been found to be overexpressed in many types of cancer cells. This compound has also been studied for its potential applications in immunology, cardiology, and gastroenterology.